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Compound of Interest

Compound Name: Methyl 2-methyl-3-oxopropanoate

Cat. No.: B049948 Get Quote

Technical Support Center: Methyl 2-methyl-3-
oxopropanoate
Disclaimer: A specific Safety Data Sheet (SDS) for Methyl 2-methyl-3-oxopropanoate (CAS

51673-64-4) was not readily available. The information provided below is compiled from the

safety data of structurally similar compounds, including other methyl oxopropanoate derivatives

and ethyl 2-methyl-3-oxopropanoate. Researchers should handle Methyl 2-methyl-3-
oxopropanoate with caution and refer to the safety data for analogous compounds as a

preliminary guide. A thorough risk assessment should be conducted before use.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Methyl 2-methyl-3-oxopropanoate?

A1: Based on data for analogous compounds, Methyl 2-methyl-3-oxopropanoate is expected

to be a combustible liquid. It may cause skin and serious eye irritation.[1] Inhalation of vapors

or mists may lead to respiratory tract irritation.[1]

Q2: What personal protective equipment (PPE) should I wear when handling this compound?

A2: It is recommended to wear the following PPE:

Gloves: Chemical-resistant gloves.[2]
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Eye Protection: Chemical safety goggles or a face shield.[1][2]

Lab Coat: A standard laboratory coat should be worn.

Respiratory Protection: If working in a poorly ventilated area or if vapors/mists are generated,

use a NIOSH-approved respirator.[2]

Q3: How should I properly store Methyl 2-methyl-3-oxopropanoate?

A3: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[1]

[2] Keep it away from heat, sparks, open flames, and other sources of ignition.[2]

Q4: What should I do in case of accidental skin or eye contact?

A4:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

plenty of soap and water. If skin irritation occurs, seek medical attention.[1]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Q5: How should I dispose of waste containing Methyl 2-methyl-3-oxopropanoate?

A5: Dispose of the waste in accordance with local, state, and federal regulations. It may be

possible to dissolve the material in a combustible solvent and burn it in a chemical incinerator

equipped with an afterburner and scrubber.[2] Do not allow the product to enter drains or

waterways.[1][2]

Troubleshooting Guides
Scenario 1: I've spilled a small amount of Methyl 2-methyl-3-oxopropanoate on my lab

bench.

Step 1: Evacuate and Ventilate: Ensure the immediate area is clear of personnel and

increase ventilation to the extent possible.
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Step 2: Wear Appropriate PPE: Before cleaning, don chemical-resistant gloves, safety

goggles, and a lab coat.

Step 3: Contain the Spill: Use an inert absorbent material like vermiculite, sand, or earth to

absorb the spill.

Step 4: Collect and Dispose: Carefully collect the absorbed material into a suitable, labeled

container for chemical waste disposal.[1]

Step 5: Decontaminate the Area: Clean the spill area with a suitable solvent, followed by

soap and water.

Scenario 2: My reaction involving Methyl 2-methyl-3-oxopropanoate is producing unexpected

fumes.

Step 1: Work in a Ventilated Area: Immediately ensure that the reaction is being conducted in

a certified chemical fume hood.

Step 2: Check for Incompatibilities: Review your experimental protocol for any incompatible

materials. Analogous compounds may be incompatible with strong oxidizing agents, strong

bases, and strong reducing agents.

Step 3: Control the Reaction Temperature: If the reaction is exothermic, ensure you have

adequate cooling in place.

Step 4: Wear Respiratory Protection: If you need to approach the reaction, wear an

appropriate respirator.

Quantitative Data Summary for Analogous
Compounds
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Property Value Source Compound

GHS Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

Methyl 2,2-dimethyl-3-

oxopropanoate

Precautionary Statements

P261, P264, P271, P280,

P302+P352, P304+P340,

P305+P351+P338, P312,

P332+P313, P337+P313,

P362, P403+P233, P405,

P501

Methyl 2,2-dimethyl-3-

oxopropanoate, Methyl 3-

chloro-3-oxopropanoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. buildingblock.bocsci.com [buildingblock.bocsci.com]

2. 2-Methyl-3-oxopropanoic acid | C4H6O3 | CID 296 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Handling and safety precautions for Methyl 2-methyl-3-
oxopropanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049948#handling-and-safety-precautions-for-methyl-
2-methyl-3-oxopropanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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